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Compound of Interest

Compound Name: ELN-441958

Cat. No.: B1671178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo evaluation of ELN-441958, a

potent and selective bradykinin B1 receptor antagonist. The following sections describe the

mechanism of action, experimental protocols for assessing analgesic efficacy and

pharmacokinetics, and relevant quantitative data.

Mechanism of Action
ELN-441958 is a novel, potent, and selective bradykinin B1 receptor antagonist.[1][2][3] It acts

by competitively inhibiting the binding of the B1 receptor agonist, des-Arg(10)-kallidin (DAKD),

to the bradykinin B1 receptor.[1][4] This receptor is upregulated during inflammation and plays

a crucial role in mediating chronic pain.[4] ELN-441958 demonstrates high selectivity for the

primate B1 receptor over rodent B1 receptors and is highly selective against the bradykinin B2

receptor.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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